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Compound of Interest

Compound Name: Bronopol-d4

Cat. No.: B12399338

This technical guide provides a comprehensive overview of the material safety data for
Bronopol-d4, intended for researchers, scientists, and drug development professionals. The
information is compiled from various sources, and it is important to note that much of the
detailed safety and toxicity data is based on its non-deuterated counterpart, Bronopol, due to
the limited availability of specific data for the deuterated compound. The chemical properties of
isotopically labeled compounds are generally very similar to their non-labeled counterparts.

Chemical and Physical Properties

Bronopol-d4 is the deuterated form of Bronopol, an organic compound with broad-spectrum
antimicrobial properties.
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Property Value Source
) 2-bromo-1,1,3,3-tetradeuterio-

Chemical Name _ _ [1]
2-nitro-propane-1,3-diol
2-bromo-2-nitropropane-

Synonyms ) [2]
1,1,3,3-d4-1,3-diol
52-51-7 (for non-deuterated

CAS Number [21[3114]
Bronopol)

Molecular Formula C3DaH2BrNOa4 [1112]

Molecular Weight 204.01 g/mol [1][2]
White to off-white or pale

Appearance ] ) [2][41[5]
yellow solid/crystalline powder

] ] Approximately 130 °C

Melting Point [41[5][6]
(decomposes above 140 °C)

- Readily soluble in water; poorly

Solubility ] [41151[6]
soluble in non-polar solvents

pH 5-7 (1% aqueous solution) [7]

Bulk Density ~1100 kg/m 3 [71[8]

Hazard Identification and GHS Classification

The following hazard information is based on data for Bronopol.
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Hazard Class Category Hazard Statement
Acute Oral Toxicity Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Dermal Toxicity Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage
Specific target organ toxicity - H335: May cause respiratory
] Category 3 L
single exposure irritation
Acute aquatic toxicity Category 1 H400: Very toxic to aquatic life
) ) o H410: Very toxic to aquatic life
Chronic aquatic toxicity Category 2

with long lasting effects

Signal Word: Danger[9]
Hazard Symbols:

e GHSO05: Corrosive[5]

e GHSO07: Exclamation mark([5]

e GHSO09: Environmental hazard[5]

Toxicology Data

The toxicological data presented below is for Bronopol.
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] Classificati
Test Species Route Value Source
on
Category II:
Rat (male 9o
LD50 Oral 325 mg/kg Moderately [9][10]
and female) )
toxic
Category I:
Dermal
o Dermal Severe [10]
Toxicity
effects
Category I:
Eye Irritation Severe [10]
irritation
) o Category II:
Skin Irritation o [10]
Irritation
Inhalation ) Category IV:
o Inhalation ] ) [10]
Toxicity Slightly toxic
Skin ) ) Not a
o Guinea pigs - [10]
Sensitization sensitizer
Avian Toxicity 464 mg/kg
Mallard duck Oral [11]
(LD50) (14 days)
Avian Toxicity  Northern 7379 ppm (5
) Oral [11]
(LD50) bobwhite days)
Aquatic > 500 mg/kg
Toxicity Earthworm soil dw (14 [11]
(LC50) day)

Experimental Protocols

Detailed experimental protocols for the toxicological studies are not available in the provided

search results. However, a typical Material Safety Data Sheet would reference standardized

guidelines, such as those from the Organisation for Economic Co-operation and Development
(OECD), for conducting such tests. For example, a 90-day oral toxicity study in rats indicated
that bronopol is a severe gastrointestinal irritant.[10] Another study in beagle dogs showed
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increased liver and spleen weights in the high dose group.[10] A chronic
feeding/carcinogenicity study with rats resulted in high mortality and severe reduction in body
weight gain.[10]

Handling, Storage, and First Aid

A/@\k

Wear appropriate PPE
(gloves, goggles, lab coat)

Ensure adequate ventilation Avoid dust formation Store in a cool, dry, well-ventilated area Keep container tightly closed Protect from heat and sunlight

Click to download full resolution via product page

Caption: General workflow for safe handling and storage of Bronopol-d4.

Exposure Route

Move to fresh air. Immediately flush skin with plenty of water for at least 15 minutes. Give large amounts of water to drink.
If not breathing, give artficial respiration. Remove contaminated clothing. Do not induce vomiting.

Immediately flush eyes with running water for at least 15 minutes, keeping eyelids open.

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid measures for different exposure routes to Bronopol-d4.

Stability and Reactivity
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« Stability: Stable under ordinary conditions of use and storage.[3]
+ Incompatibilities: Strong oxidizing agents, strong acids, and strong bases.[3]

* Hazardous Decomposition Products: When heated to decomposition, it may produce toxic
fumes, carbon dioxide, carbon monoxide, nitrogen oxides (NOx), and hydrogen bromide.[3]
[6] Under alkaline conditions, it can decompose to liberate nitrite and low levels of
formaldehyde.[5][6]

Alkaline Conditions
(and/or elevated temperatures)

Bronopol

Nitrite Formaldehyde (low levels)

Secondary Amines/Amides
(contaminants)

reacts with

Nitrosamine Formation

Click to download full resolution via product page

Caption: Decomposition of Bronopol and potential for nitrosamine formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Bronopol-d4 Material Safety Data
Sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399338#bronopol-d4-material-safety-data-sheet-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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